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Compound of Interest

Compound Name: 3,5-Dinitrobenzoic acid

Cat. No.: B106923 Get Quote

An In-depth Technical Guide to the Solubility of 3,5-Dinitrobenzoic Acid in Common Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-dinitrobenzoic
acid in a range of common organic solvents. The data presented is crucial for professionals in

research and development, particularly in the pharmaceutical industry, where 3,5-
dinitrobenzoic acid is utilized as a reagent for the derivatization and determination of various

compounds.[1] Understanding its solubility is essential for optimizing reaction conditions,

purification processes, and formulation development.

Core Solubility Data
The solubility of 3,5-dinitrobenzoic acid is significantly influenced by the nature of the solvent

and the temperature. Generally, it exhibits greater solubility in polar organic solvents compared

to non-polar ones, which can be attributed to the polar nature of the carboxylic acid and nitro

functional groups.[2] The compound is soluble in alcohol and glacial acetic acid, and slightly

soluble in ether and carbon disulfide.[1] Its solubility in water is limited.[3]

The following tables summarize the quantitative solubility data of 3,5-dinitrobenzoic acid in

several common organic solvents at various temperatures. This data is primarily derived from a

study by Zhang et al., which systematically determined the solubility over a temperature range

from 273.15 K to 323.15 K.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b106923?utm_src=pdf-interest
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.analchem.2c03277
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.researchgate.net/figure/Solubilities-of-benzoic-acid-3-nitrobenzoic-acid-and-35-dinitrobenzoic-acid_tbl1_356654643
https://pubs.acs.org/doi/10.1021/acs.analchem.2c03277
https://www.solubilityofthings.com/gravimetric-analysis
https://www.benchchem.com/product/b106923?utm_src=pdf-body
https://www.researchgate.net/publication/356654643_The_solubilities_of_benzoic_acid_and_its_nitro-derivatives_3-nitro_and_35-dinitrobenzoic_acids
https://www.researchgate.net/figure/The-solubility-of-3-5-dinitrobenzoic-acid-in-seven-solvents_fig5_356654643
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Solubility of 3,5-Dinitrobenzoic Acid in Alcohols and Acetonitrile

Temperature (K) Methanol (mol/L) Ethanol (mol/L) Acetonitrile (mol/L)

273.15 0.6847 1.611 0.034

283.15 0.507 0.4675 -

293.15 0.9474 1.974 1.5018

303.15 0.8985 0.6881 -

313.15 1.956 2.987 5.104

323.15 1.5225 1.2733 -

Data sourced from

Zhang et al.[4]

Table 2: Solubility of 3,5-Dinitrobenzoic Acid in Esters and Halogenated Solvents

Temperature (K) Ethyl Acetate (mol/L) Dichloromethane (mol/L)

273.15 - -

283.15 - -

293.15 0.25475 -

303.15 1.7218 -

313.15 - 1.191

323.15 2.7884 -

Data sourced from Zhang et al.

[4]

Table 3: Solubility of 3,5-Dinitrobenzoic Acid in Aromatic Hydrocarbons and Water
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Temperature (K) Toluene (mol/L) Water (g/L)

273.15 0.10322 -

283.15 - -

293.15 - -

298.15 - 1.35[3][6]

303.15 - -

313.15 - -

323.15 - -

Data for Toluene sourced from

Zhang et al.[4]

Experimental Protocols
The determination of solubility is a critical experimental procedure. The data presented in this

guide was obtained using a gravimetric method, a common and reliable technique for

measuring the solubility of solid compounds in liquid solvents.[3][7][8] The following is a

detailed methodology representative of the experimental protocol used for determining the

solubility of 3,5-dinitrobenzoic acid.

Gravimetric Method for Solubility Determination

1. Materials and Apparatus:

3,5-Dinitrobenzoic acid (high purity)

Selected organic solvents (analytical grade)

Thermostatic shaker bath

Calibrated digital thermometer

Analytical balance (precision of ±0.1 mg)
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Filtration unit with syringe filters (e.g., 0.45 µm PTFE)

Glass vials with airtight seals

Drying oven

2. Procedure:

Sample Preparation: An excess amount of 3,5-dinitrobenzoic acid is added to a known

volume of the selected organic solvent in a sealed glass vial. The addition of excess solute

ensures that a saturated solution is formed.

Equilibration: The vials are placed in a thermostatic shaker bath set to the desired

temperature. The mixture is agitated for a sufficient period (typically 24-48 hours) to ensure

that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, the agitation is stopped, and the vials are allowed to

stand in the thermostatic bath for a period (e.g., 2-4 hours) to allow the undissolved solid to

settle.

Sample Withdrawal and Filtration: A sample of the supernatant (the clear saturated solution)

is carefully withdrawn using a pre-heated or pre-cooled syringe to maintain the experimental

temperature. The sample is immediately filtered through a syringe filter to remove any

undissolved particles.

Gravimetric Analysis: A known volume of the filtered saturated solution is transferred to a

pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in a

drying oven at a temperature below the boiling point of the solvent and the decomposition

temperature of the solute).

Mass Determination: After complete evaporation of the solvent, the container with the solid

residue is weighed. The mass of the dissolved 3,5-dinitrobenzoic acid is determined by

subtracting the initial weight of the empty container.

Calculation of Solubility: The solubility is calculated based on the mass of the dissolved

solute and the volume of the solvent used. This can be expressed in various units, such as

g/L or mol/L.
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3. Quality Control:

The temperature of the thermostatic bath should be monitored and controlled with high

precision throughout the experiment.

Multiple samples should be taken at each temperature point to ensure the reproducibility of

the results.

The purity of the 3,5-dinitrobenzoic acid and the solvents should be confirmed prior to the

experiment.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of 3,5-dinitrobenzoic acid.
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Start

Prepare Mixture:
Add excess 3,5-Dinitrobenzoic acid

to a known volume of solvent in a sealed vial.

Equilibration:
Place vial in a thermostatic shaker bath

at the desired temperature for 24-48 hours.

Settling:
Allow undissolved solid to settle

for 2-4 hours in the thermostatic bath.

Sample Withdrawal & Filtration:
Withdraw supernatant with a pre-conditioned syringe

and filter through a 0.45 µm filter.

Weigh Sample:
Transfer a known volume of the filtrate

to a pre-weighed container.

Solvent Evaporation:
Evaporate the solvent in a drying oven.

Weigh Residue:
Weigh the container with the solid residue.

Calculate Solubility:
Determine the mass of the dissolved solute

and calculate the solubility.

End

Click to download full resolution via product page

Caption: Gravimetric method workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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